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Compound of Interest

Compound Name: 2-Fluoro-5-iodotoluene

Cat. No.: B1297526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Fluoro-5-
iodotoluene (CAS No. 452-68-6), a key intermediate in pharmaceutical and agrochemical

synthesis. Adherence to these guidelines is critical to ensure the safety of laboratory personnel

and the environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly related to the physical and chemical

properties of a substance. The following table summarizes the key properties of 2-Fluoro-5-
iodotoluene.
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Property Value Reference

Molecular Formula C₇H₆FI [1][2]

Molecular Weight 236.03 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[3]

Boiling Point 87 °C @ 9.0 mmHg

Density 1.8 g/cm³ [3]

Refractive Index n20D 1.58 [3]

Purity ≥ 98% (GC) [3]

CAS Number 452-68-6 [3][1][2]

Hazard Identification and Classification
2-Fluoro-5-iodotoluene is classified as a hazardous substance. Understanding its specific

hazards is essential for risk assessment and the implementation of appropriate safety

measures.

Hazard Classification Code Description

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation

Specific target organ toxicity —

single exposure
H335 May cause respiratory irritation

Source: GHS Classification provided by companies to the ECHA C&L Inventory.[1]

Signal Word: Warning[4][1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling 2-Fluoro-5-
iodotoluene to prevent exposure.

PPE Type Specification Purpose

Eye Protection
Chemical safety goggles or

face shield

Protects against splashes and

vapors.[4][5]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber, Viton®)

Prevents skin contact.[1][5] It

is crucial to inspect gloves

before use and to select them

based on breakthrough time

and permeation rate for the

specific chemicals being

handled.

Skin and Body Protection
Laboratory coat, closed-toe

shoes

Provides a barrier against

accidental spills.[1][5]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges

should be used.

Minimizes inhalation of vapors.

[1][6]

Glove Compatibility: While specific permeation data for 2-Fluoro-5-iodotoluene is not readily

available, for halogenated organic compounds, nitrile rubber and Viton® are generally

recommended.[1] Always consult the glove manufacturer's chemical resistance guide for

specific recommendations and to ensure the chosen glove provides adequate protection for the

duration of the task.

Experimental Protocols: Safe Handling and
Emergency Procedures
The following sections detail standardized procedures for the safe handling, storage, spill

management, and disposal of 2-Fluoro-5-iodotoluene.
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Handling and Storage
Protocol for Safe Handling:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2-Fluoro-5-iodotoluene.[4][1]

Work in a Ventilated Area: All handling of this chemical should be conducted in a well-

ventilated laboratory, preferably within a certified chemical fume hood.[5][6]

Don Appropriate PPE: Wear all personal protective equipment as specified in Section 3.

Avoid Inhalation, Ingestion, and Contact: Do not breathe vapors or mist. Avoid contact with

skin, eyes, and clothing.[4][5]

Use Appropriate Tools: Use chemically resistant tools and equipment for transfers and

measurements.

Label Containers: Ensure all containers are clearly and accurately labeled with the chemical

name and associated hazards.

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][7]

Keep away from incompatible materials such as strong oxidizing agents.

Spill and Leak Management
Protocol for Small Spills (in a fume hood):

Alert Personnel: Immediately alert others in the vicinity of the spill.

Contain the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to

contain the spill. Do not use combustible materials like paper towels as the primary

absorbent.[5]
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Collect Absorbent Material: Carefully scoop the absorbent material into a designated, labeled

container for hazardous waste.

Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., acetone), collecting

the rinsate as hazardous waste. Follow with a soap and water wash.

Dispose of Waste: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations.[4]

Protocol for Large Spills (outside a fume hood):

Evacuate the Area: Immediately evacuate all personnel from the affected area.

Activate Emergency Systems: If necessary, activate the fire alarm and contact your

institution's emergency response team.

Ventilate the Area: If it is safe to do so, increase ventilation to the area.

Isolate the Area: Prevent entry to the spill area until it has been deemed safe by emergency

personnel.

Waste Disposal
As a halogenated organic compound, 2-Fluoro-5-iodotoluene requires specific disposal

procedures to prevent environmental contamination.

Protocol for Disposal:

Segregate Waste: Halogenated organic waste must be collected separately from non-

halogenated waste.[8]

Use Designated Containers: Collect all waste containing 2-Fluoro-5-iodotoluene, including

contaminated materials and rinsates, in a designated and properly labeled hazardous waste

container. The container should be clearly marked with "Hazardous Waste" and the full

chemical name.[8]

Follow Institutional Procedures: Adhere to your institution's and local regulations for the

disposal of hazardous chemical waste.[4]
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[4][9]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. If

skin irritation persists, seek medical attention.[4]

[9]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[4][9]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Fluoro-5-
iodotoluene, from preparation to disposal.
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Caption: A generalized workflow for the safe handling of 2-Fluoro-5-iodotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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